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Compound of Interest

Compound Name: Ammonium hexafluoroaluminate

Cat. No.: B1581255

An In-depth Technical Guide to Ammonium Hexafluoroaluminate (CAS 7784-19-2)

This guide provides a comprehensive overview of the chemical and physical properties,
synthesis, and thermal decomposition of Ammonium Hexafluoroaluminate, intended for
researchers, scientists, and professionals in drug development and materials science.

Core Properties

Ammonium hexafluoroaluminate, with the chemical formula (NHa4)sAlFs, is a white,
crystalline solid at room temperature.[1][2] It is also known by several synonyms, including
ammonium cryolite, triammonium hexafluoroaluminate, and ammonium aluminum fluoride.[1]
This inorganic compound is freely soluble in water, a characteristic attributed to the strong
interactions between the ammonium ions and water molecules.[1][3] Its solubility in water is
reported to increase with temperature.[1]

Physical and Chemical Data

The key physical and chemical properties of Ammonium Hexafluoroaluminate are
summarized in the table below.
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Property Value References
CAS Number 7784-19-2 [2]

Molecular Formula (NHa4)3AlFs [2]

Molecular Weight 195.09 g/mol [2][4]
Appearance White crystalline powder [21[41[5]
Density 1.78 g/cm3 at 20°C [2][4]

Melting Point 126.1 °C (259.0 °F; 399.2 K) [2][4]

Boiling Point 239.5 °C (463.1 °F; 512.6 K) [2][4]

Crystal Structure Cubic [3]

Water Solubility 8 g/L at 25°C [6]

Safety and Handling

Ammonium hexafluoroaluminate is classified as toxic if swallowed, in contact with skin, or if
inhaled.[7] It is stable under normal conditions but is hygroscopic.[8] Incompatible materials
include strong oxidizing agents.[8] When heated to decomposition, it emits toxic fumes of
fluorides, nitrogen oxides, and ammonia.[5] Appropriate personal protective equipment,
including gloves, eye protection, and respiratory protection, should be used when handling this
compound.[7]

Experimental Protocols

Detailed experimental procedures for the synthesis and thermal analysis of Ammonium
Hexafluoroaluminate are provided below.

Synthesis of Ammonium Hexafluoroaluminate

This protocol describes the preparation of Ammonium Hexafluoroaluminate from aluminum
hydroxide and ammonium fluoride.[2][5]

Methodology:
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Preparation of Reactants: Prepare a concentrated aqueous solution of ammonium fluoride
(NH4F). Separately, prepare freshly precipitated hydrated aluminum oxide (Al(OH)s-nHz20) by
reacting an aluminum salt solution with a base (e.g., ammonium hydroxide).

Reaction: In a suitable reaction vessel, heat the concentrated ammonium fluoride solution.
Portionwise, add the freshly precipitated hydrated aluminum oxide to the hot NH4F solution
with vigorous stirring. A gelatinous precipitate of (NHa4)sAlFe will form.

Precipitation and Digestion: Continue heating and stirring the mixture. The solution can be
boiled down to encourage the settlement of the gelatinous precipitate.

Isolation: Separate the precipitate from the supernatant liquid via decantation or suction
filtration.

Washing: Wash the collected precipitate with an alcohol-water solution to remove any
unreacted starting materials and soluble byproducts.

Drying: Dry the purified product in an oven at 105°C to obtain the final white crystalline
powder of Ammonium Hexafluoroaluminate.[5]

Characterization: The identity and purity of the synthesized compound can be confirmed
using techniques such as X-ray Diffraction (XRD) and Infrared (IR) Spectroscopy.

Reactant Preparation
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Synthesis Workflow for Ammonium Hexafluoroaluminate.
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Thermal Decomposition of Ammonium
Hexafluoroaluminate

This protocol is based on the comprehensive thermal analysis (DTA-TGA) of Ammonium
Hexafluoroaluminate to produce high-purity, anhydrous aluminum fluoride.[8]

Methodology:

o Sample Preparation: Place approximately 10 mg of (NHa4)3AlFe into a platinum crucible. Use
calcined a-Al20s as a reference material.

 Instrumentation: Utilize a simultaneous thermal analyzer (DTA-TGA). The experiment should
be conducted under an inert argon atmosphere with a controlled flow rate (e.g., 20 mL/min).

o Heating Program: Heat the sample from ambient temperature to above 400°C. A controlled
heating rate (e.g., 10°C/min) is recommended to resolve the distinct decomposition steps.

o Data Acquisition: Record the mass loss (TGA) and differential thermal analysis (DTA) data
throughout the heating program.

e Analysis: The thermal decomposition occurs in three distinct steps, which can be identified
by the endothermic peaks in the DTA curve and the corresponding mass loss in the TGA
curve.

o For Preparative Scale: To prepare anhydrous AlFs, place a larger quantity (e.g., 40 g) of
(NHa)sAlFs in a graphite crucible within a resistance furnace under an argon shield. Heat the
sample to 400°C and hold for 3 hours to ensure complete decomposition.[8]

e Product Characterization: The final product, anhydrous AlFs, can be characterized by X-ray
Diffraction (XRD) to confirm its crystalline phase.

Thermal Decomposition Pathway

The thermal decomposition of Ammonium Hexafluoroaluminate proceeds through a three-
step reaction pathway, ultimately yielding anhydrous aluminum fluoride (AlF3).[7][8] The
intermediate products are NHsAIF4 and AlF3(NHa4F)o.69.[7][8]
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Step Reaction

Starting ]
Solid Product
Temperature (°C)

(NHa4)3AIFs(s) —

1 NHsAIFa(s) + 2NHz(g)  194.9 NHsAIF4
+ 2HF(9)
NH4AlIF4(s) -
AlF3(NH4F)o.69(S) +

2 222.5 AlF3(NH4F)o.69
0.31NHs(g) +
0.31HF(g)
AlF3(NH4F)o.69(S) —

3 AlF3(s) + 0.69NHs(g) 258.4 AlF3
+ 0.69HF(g)

Table adapted from Hu et al., 2011.[8]
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(NHa4)3AlFe

(Ammonium Hexafluoroaluminate)

A, ~195°C
- 2NHs
- 2HF

NH4AIFa
(Ammonium Tetrafluoroaluminate)

A, ~223°C
- 0.31NHs
- 0.31HF

AlF3(NH4F)o.69
(Intermediate)

A, ~258°C
- 0.69NHs
- 0.69HF

AlFs
(Anhydrous Aluminum Fluoride)
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Thermal Decomposition Pathway of (NH4)3AlFe.

Applications

The primary application of Ammonium Hexafluoroaluminate is in the preparation of high-
purity, anhydrous aluminum fluoride.[5][8] Anhydrous AlFs is a crucial component in aluminum
smelting and other industrial processes.[1] Additionally, Ammonium Hexafluoroaluminate has
been utilized as a precursor in the synthesis of certain zeolites.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

